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Compound of Interest

Compound Name: 4-Methylsulfonylacetophenone

Cat. No.: B052587 Get Quote

An In-depth Technical Guide to 4-
Methylsulfonylacetophenone
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylsulfonylacetophenone, a key organic intermediate, plays a significant role in the

synthesis of various pharmacologically active molecules. Its chemical structure, featuring a

methylsulfonyl group and an acetophenone moiety, makes it a valuable building block in

medicinal chemistry, particularly in the development of anti-inflammatory drugs. This technical

guide provides a comprehensive overview of its chemical properties, synthesis, and analytical

characterization, tailored for professionals in research and drug development.

Core Molecular Data
4-Methylsulfonylacetophenone is a white to slightly yellow crystalline powder.[1] Its

fundamental molecular and physical properties are summarized below.
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Property Value Source

Molecular Formula C₉H₁₀O₃S [2]

Molecular Weight 198.24 g/mol [2]

IUPAC Name
1-(4-

methylsulfonylphenyl)ethanone
[2]

CAS Number 10297-73-1 [2]

Melting Point 126-129 °C [1]

SMILES
CC(=O)C1=CC=C(C=C1)S(=O

)(=O)C
[2]

InChIKey
KAVZYDHKJNABPC-

UHFFFAOYSA-N
[2]

Spectroscopic and Analytical Data
A summary of the key spectroscopic data for 4-Methylsulfonylacetophenone is provided

below, which is crucial for its identification and characterization.

Analytical Technique Data

¹H NMR (CDCl₃)

δ 2.68 (s, 3H, COCH₃), 3.09 (s, 3H, SO₂CH₃),

8.06 (dd, J = 1.8, 6.7 Hz, 2H, phenyl H-2, H-6),

8.14 (dd, J = 1.8, 6.7 Hz, 2H, phenyl H-3, H-5)

¹³C NMR (CDCl₃) δ 26.5, 44.5, 127.5, 129.5, 140.0, 142.0, 196.5

Infrared (IR) 1684 cm⁻¹ (C=O), 1318 cm⁻¹, 1154 cm⁻¹ (SO₂)

Mass Spectrometry (GC-MS) m/z: 198 (M+), 183, 121

Experimental Protocols
Synthesis of 4-Methylsulfonylacetophenone
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This protocol describes the synthesis of 4-Methylsulfonylacetophenone from 4-fluoro-

acetophenone and sodium methanesulfinate.

Materials:

4-Fluoro-acetophenone (20 mmoles)

Sodium methanesulfinate (22 mmoles)

Dimethyl sulphoxide (DMSO) (15 mL)

Ice

Procedure:

Dissolve 4-fluoro-acetophenone (2.76 g, 20 mmoles) and sodium methanesulfinate (2.25 g,

22 mmoles) in dimethyl sulphoxide (15 mL).

Stir the mixture at 120 °C for 15 hours.

After 15 hours, pour the reaction mixture over 50 g of ice.

Collect the solid that forms by filtration.

Dry the collected solid to yield 4-Methylsulfonylacetophenone.

Expected Yield: Approximately 70% (2.77 g).

HPLC Method for Purity Analysis
This representative HPLC method can be used for the purity assessment of 4-
Methylsulfonylacetophenone. Method validation is recommended for specific applications.

Chromatographic Conditions:

Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase: A gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B) can be

employed. A typical starting condition could be 80:20 (A:B) with a gradient to increase the
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organic phase.

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm

Injection Volume: 10 µL

Column Temperature: 25 °C

Sample Preparation:

Prepare a stock solution of 4-Methylsulfonylacetophenone in a suitable solvent such as

acetonitrile or a mixture of acetonitrile and water.

Dilute the stock solution to an appropriate concentration for analysis.

Applications in Drug Development
4-Methylsulfonylacetophenone is a crucial intermediate in the synthesis of selective COX-2

inhibitors, a class of non-steroidal anti-inflammatory drugs (NSAIDs). One notable example is

its use in the synthesis of Rofecoxib.

Logical Workflow for the Synthesis of 4-
Methylsulfonylacetophenone
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Caption: Synthesis workflow for 4-Methylsulfonylacetophenone.

COX-2 Signaling Pathway and Inhibition
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The cyclooxygenase-2 (COX-2) enzyme is a key player in the inflammatory response. It

catalyzes the conversion of arachidonic acid to prostaglandins, which are signaling molecules

that mediate pain and inflammation. Selective COX-2 inhibitors, often synthesized using 4-
Methylsulfonylacetophenone derivatives, block this pathway, thereby reducing inflammation

with a lower risk of gastrointestinal side effects compared to non-selective NSAIDs.
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Caption: Inhibition of the COX-2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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